Cas no 42185-61-5 (2-methylcyclobutane-1-carboxylic acid)

• Product Name: 2-methylcyclobutane-1-carboxylic acid
• CAS No: 42185-61-5
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD09266201
• CID: 820258
• PubChem ID: 13214071
• Update Time: 2025-10-29

2-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylcyclobutanecarboxylic acid
• 2-METHYL CYCLOBUTANECAR
• 2-methylcyclobutane-1-carboxylic acid
• 2-Methyl-cyclobutanecarboxylic acid
• 2-Methyl cyclobutanecarboxylic acid
• D96793
• CS-0308594
• DB-070266
• F8880-6303
• 2-METHYLCYCLOBUTANECARBOXYLICACID
• AKOS006331251
• SCHEMBL301208
• EN300-125104
• AS-81010
• 2-methyl-cyclobutane-1-carboxylic acid
• SY322771
• MFCD09266201
• 2-methylcyclobutane-carboxylic acid
• 42185-61-5
• DTXSID60528614

• MDL： MFCD09266201
• Inchi： 1S/C6H10O2/c1-4-2-3-5(4)6(7)8/h4-5H,2-3H2,1H3,(H,7,8)
• InChI Key： ZQUWTFVQYAVBJZ-UHFFFAOYSA-N
• SMILES： OC(C1CCC1C)=O

Computed Properties

• Exact Mass: 114.068079557g/mol
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 194.0±8.0 °C at 760 mmHg
• Flash Point: 87.7±13.1 °C
• Vapor Pressure: 0.2±0.8 mmHg at 25°C

2-methylcyclobutane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methylcyclobutane-1-carboxylic acid

2-Methylcyclobutane-1-Carboxylic Acid: A Comprehensive Overview

2-Methylcyclobutane-1-carboxylic acid (CAS No. 42185-61-5) is a cyclic carboxylic acid with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound, characterized by its cyclobutane ring and a methyl group attached to the second carbon, exhibits interesting physical and chemical properties. Recent studies have highlighted its potential applications in drug design, polymer synthesis, and as a building block in organic chemistry.

The molecular structure of 2-methylcyclobutane-1-carboxylic acid plays a crucial role in determining its reactivity and stability. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity in various chemical reactions. This strain is a key factor in the compound's ability to participate in ring-opening reactions, making it a valuable intermediate in organic synthesis. Researchers have explored its use in synthesizing complex molecules, leveraging its strained ring system to achieve desired transformations.

One of the most significant advancements involving 2-methylcyclobutane-1-carboxylic acid is its application in drug discovery. Recent studies have demonstrated that this compound can serve as a scaffold for designing bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have shown promise in targeting specific enzymes involved in inflammatory pathways, suggesting its potential role in anti-inflammatory drug development.

In the realm of polymer science, 2-methylcyclobutane-1-carboxylic acid has been investigated as a monomer for synthesizing novel polymers with unique mechanical properties. The strained cyclobutane ring can impart flexibility and strength to the resulting polymers, making them suitable for applications in advanced materials. This research underscores the versatility of this compound across multiple disciplines.

The synthesis of 2-methylcyclobutane-1-carboxylic acid has also been optimized through recent advancements in catalytic processes. Researchers have developed efficient methods to produce this compound on an industrial scale, ensuring its availability for various applications. These methods often involve catalytic hydrogenation or oxidation reactions, which are both cost-effective and environmentally friendly.

Furthermore, the environmental impact of 2-methylcyclobutane-1-carboxylic acid has been a topic of interest. Studies have shown that this compound is biodegradable under certain conditions, making it an eco-friendly alternative to traditional chemicals used in industrial processes. This property aligns with the growing demand for sustainable materials in modern industries.

In conclusion, 2-methylcyclobutane-1-carboxylic acid (CAS No. 42185-61-5) is a versatile compound with a wide range of applications across chemistry and materials science. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations.